Cas no 2163797-93-9 (1-[5-Chloro-2-(2-phenylethynyl)phenyl]-2,3-butadien-1-one)

• Product Name: 1-[5-Chloro-2-(2-phenylethynyl)phenyl]-2,3-butadien-1-one
• CAS No: 2163797-93-9
• MF: C₁₈H₁₁ClO
• MW: 278.732343912125
• CID: 6627092
• PubChem ID: 170902799
• Update Time: 2026-03-12

1-[5-Chloro-2-(2-phenylethynyl)phenyl]-2,3-butadien-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[5-Chloro-2-(2-phenylethynyl)phenyl]-2,3-butadien-1-one
• 1-(5-Chloro-2-(phenylethynyl)phenyl)buta-2,3-dien-1-one
• G74364
• 2163797-93-9

• Inchi： 1S/C18H11ClO/c1-2-6-18(20)17-13-16(19)12-11-15(17)10-9-14-7-4-3-5-8-14/h3-8,11-13H,1H2
• InChI Key： JRLCUSSOSSFUGK-UHFFFAOYSA-N
• SMILES： C(C1=CC(Cl)=CC=C1C#CC1=CC=CC=C1)(=O)C=C=C

Computed Properties

• Exact Mass: 278.0498427g/mol
• Monoisotopic Mass: 278.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 454.2±45.0 °C(Predicted)

Additional information on 1-[5-Chloro-2-(2-phenylethynyl)phenyl]-2,3-butadien-1-one

Comprehensive Analysis of 1-[5-Chloro-2-(2-phenylethynyl)phenyl]-2,3-butadien-1-one (CAS No. 2163797-93-9)

The compound 1-[5-Chloro-2-(2-phenylethynyl)phenyl]-2,3-butadien-1-one (CAS No. 2163797-93-9) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This article delves into the chemical properties, synthesis methods, and emerging applications of this compound, while also addressing common queries and trending topics in the scientific community.

One of the most striking features of 1-[5-Chloro-2-(2-phenylethynyl)phenyl]-2,3-butadien-1-one is its molecular architecture, which combines a chlorophenyl moiety with a phenylethynyl group and a butadienone framework. This unique combination makes it a valuable intermediate in organic synthesis, particularly in the development of novel pharmaceuticals and advanced materials. Researchers have noted its potential in creating photoactive compounds and molecular switches, which are currently hot topics in materials science.

The synthesis of CAS No. 2163797-93-9 typically involves multi-step organic reactions, with palladium-catalyzed cross-coupling being a common approach. Recent advancements in green chemistry have led to more sustainable synthesis routes, addressing the growing demand for environmentally friendly production methods. This aligns perfectly with current industry trends toward sustainable chemical manufacturing, a subject frequently searched in academic databases and AI-powered research tools.

From an analytical perspective, 1-[5-Chloro-2-(2-phenylethynyl)phenyl]-2,3-butadien-1-one exhibits interesting spectroscopic properties. Its UV-Vis absorption spectrum shows characteristic peaks that make it suitable for various photophysical studies. These properties have sparked interest in its potential applications in organic electronics and optoelectronic devices, areas that are currently receiving substantial research funding worldwide.

In the pharmaceutical realm, while not yet extensively studied for biological activity, the structural motifs present in CAS 2163797-93-9 suggest possible interactions with biological targets. The chlorophenyl group is known to enhance lipophilicity, potentially improving cell membrane permeability, while the butadienone moiety may participate in various biochemical reactions. These characteristics make it a candidate for further investigation in drug discovery programs.

The stability and storage conditions of 1-[5-Chloro-2-(2-phenylethynyl)phenyl]-2,3-butadien-1-one are frequently asked questions in research forums. Proper handling requires protection from light and moisture, with recommended storage under inert atmosphere at low temperatures. These precautions ensure the compound's integrity for research purposes, particularly in sensitive applications like catalysis research and material science experiments.

Recent publications have explored the potential of 2163797-93-9 in advanced material applications. Its conjugated system makes it interesting for conductive polymers and organic semiconductors, aligning with the current push for more efficient and sustainable electronic materials. This connection to renewable energy technologies makes it particularly relevant in today's research landscape.

For researchers working with 1-[5-Chloro-2-(2-phenylethynyl)phenyl]-2,3-butadien-1-one, proper characterization techniques are essential. Common methods include NMR spectroscopy, mass spectrometry, and X-ray crystallography when single crystals can be obtained. These analytical approaches are crucial for quality control and for understanding the compound's behavior in various applications.

The commercial availability of CAS No. 2163797-93-9 has improved in recent years, with several specialty chemical suppliers now offering this compound. However, researchers should verify purity levels and obtain proper analytical data when sourcing this material for critical applications. The growing interest in this compound is reflected in the increasing number of scientific publications and patent applications mentioning its use.

Looking forward, the potential applications of 1-[5-Chloro-2-(2-phenylethynyl)phenyl]-2,3-butadien-1-one continue to expand. Its unique combination of structural features makes it a versatile building block in organic chemistry, with possible uses ranging from advanced materials to specialty chemicals. As research in these areas progresses, we can expect to see more innovative applications for this interesting compound.

In conclusion, 2163797-93-9 represents an excellent example of how carefully designed organic molecules can serve multiple purposes in modern chemistry. Its study contributes to our understanding of structure-property relationships while offering practical solutions to current challenges in materials science and chemical synthesis. As interest in specialized organic compounds grows, this molecule is likely to remain an important subject of research and development.